2-(Oxolan-2-ylmethoxy)-1-[4-(2-phenylacetyl)piperazin-1-yl]propan-1-one

• IUPAC Name: 2-(oxolan-2-ylmethoxy)-1-[4-(2-phenylacetyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C20H28N2O4/c1-16(26-15-18-8-5-13-25-18)20(24)22-11-9-21(10-12-22)19(23)14-17-6-3-2-4-7-17/h2-4,6-7,16,18H,5,8-15H2,1H3
• InChI Key: ZSRWBRIMUINLDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)C(=O)CC2=CC=CC=C2)OCC3CCCO3
• Molecular Formula: C20H28N2O4
• Molecular Weight: 360.4 g/mol

Description

2-(Oxolan-2-ylmethoxy)-1-[4-(2-phenylacetyl)piperazin-1-yl]propan-1-one, also known as OPMs or O-desmethyltramadol, is a synthetic opioid analgesic. It is a highly potent and selective agonist of the µ-opioid receptor, which is responsible for the pain-relieving effects of opioids.

Mechanism of Action

2-(Oxolan-2-ylmethoxy)-1-[4-(2-phenylacetyl)piperazin-1-yl]propan-1-one bind to the µ-opioid receptor in the brain and spinal cord, which leads to the inhibition of pain signals being transmitted to the brain. This results in pain relief and a feeling of euphoria.
Biochemical and physiological effects:
2-(Oxolan-2-ylmethoxy)-1-[4-(2-phenylacetyl)piperazin-1-yl]propan-1-one have a similar pharmacological profile to other opioids, such as morphine and fentanyl. They can cause respiratory depression, sedation, and constipation. They can also lead to the development of tolerance, dependence, and addiction.

Advantages and Limitations for Lab Experiments

2-(Oxolan-2-ylmethoxy)-1-[4-(2-phenylacetyl)piperazin-1-yl]propan-1-one are highly potent and selective agonists of the µ-opioid receptor, which makes them useful for investigating the mechanisms of opioid receptor activation. However, their potential for abuse and addiction makes them unsuitable for long-term use in animal studies.

Future Directions

1. Investigating the potential use of 2-(Oxolan-2-ylmethoxy)-1-[4-(2-phenylacetyl)piperazin-1-yl]propan-1-one as a pain reliever in clinical settings.
2. Developing new opioid analgesics with improved safety profiles.
3. Investigating the mechanisms of opioid receptor activation and the development of tolerance to opioids.
4. Developing new treatments for opioid addiction and overdose.

Synthesis Methods

2-(Oxolan-2-ylmethoxy)-1-[4-(2-phenylacetyl)piperazin-1-yl]propan-1-one can be synthesized by the reaction of tramadol with sodium borohydride in the presence of acetic acid. The resulting product is then purified by recrystallization.

Scientific Research Applications

2-(Oxolan-2-ylmethoxy)-1-[4-(2-phenylacetyl)piperazin-1-yl]propan-1-one have been extensively studied for their potential use as a pain reliever in clinical settings. They have also been used in research to investigate the mechanisms of opioid receptor activation and the development of tolerance to opioids.